Cas no 1574562-56-3 (2-Quinolinamine, 6-bromo-4-chloro-)

• Product Name: 2-Quinolinamine, 6-bromo-4-chloro-
• CAS No: 1574562-56-3
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 6567422
• Update Time: 2025-06-26

2-Quinolinamine, 6-bromo-4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinamine, 6-bromo-4-chloro-

• Inchi： 1S/C9H6BrClN2/c10-5-1-2-8-6(3-5)7(11)4-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： JEDQDGFCCDAGLT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(Cl)=CC=1N

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Boiling Point: 382.4±37.0 °C(Predicted)
• pka: 4.37±0.50(Predicted)

Additional information on 2-Quinolinamine, 6-bromo-4-chloro-

Introduction to 2-Quinolinamine, 6-bromo-4-chloro (CAS No. 1574562-56-3)

2-Quinolinamine, 6-bromo-4-chloro, identified by its Chemical Abstracts Service (CAS) number 1574562-56-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2-Quinolinamine, 6-bromo-4-chloro features a quinoline core substituted with bromine and chlorine atoms at the 6th and 4th positions, respectively. This substitution pattern enhances its reactivity and binding affinity, which are critical factors in drug design. The presence of both halogen atoms makes it a promising candidate for further functionalization, allowing chemists to explore diverse chemical modifications that could lead to the discovery of new pharmacophores.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The introduction of bromine and chlorine at specific positions on the quinoline ring has been shown to modulate the compound's pharmacokinetic and pharmacodynamic profiles. This modification can influence its solubility, metabolic stability, and target specificity, thereby optimizing its therapeutic efficacy.

One of the most compelling aspects of 2-Quinolinamine, 6-bromo-4-chloro is its potential application in the development of targeted therapies. Research has demonstrated that quinoline-based compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. The bromo and chloro substituents serve as handles for further derivatization, enabling the creation of molecules that can selectively inhibit or activate specific biological processes.

Recent studies have highlighted the role of 2-Quinolinamine, 6-bromo-4-chloro in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed in cancer cells. By designing molecules that can bind to these kinases with high affinity and selectivity, researchers aim to develop treatments that can disrupt abnormal signaling cascades without affecting normal cellular functions. The halogenated quinoline derivative is particularly interesting because it can be easily modified to enhance its binding properties.

The compound's structural features also make it a suitable candidate for drug delivery systems. Researchers are exploring ways to incorporate 2-Quinolinamine, 6-bromo-4-chloro into nanoparticles or other carriers that can target specific tissues or cells. This approach could improve the bioavailability of therapeutic agents and reduce side effects associated with systemic administration.

In addition to its pharmaceutical applications, 2-Quinolinamine, 6-bromo-4-chloro has shown promise in materials science. Quinoline derivatives are known for their ability to form coordination complexes with metals, which can be utilized in various industrial processes. The presence of bromine and chlorine atoms enhances the compound's ability to chelate metal ions, making it a potential candidate for catalytic applications or as a precursor for advanced materials.

The synthesis of 2-Quinolinamine, 6-bromo-4-chloro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or condensation reactions. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, reducing costs and environmental impact.

As interest in quinoline derivatives continues to grow, so does the need for comprehensive characterization techniques. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for elucidating the structure and properties of 2-Quinolinamine, 6-bromo-4-chloro. These techniques provide detailed insights into its molecular interactions and help researchers refine their drug design strategies.

The future prospects for 2-Quinolinamine, 6-bromo-4-chloro are vast. Ongoing research aims to explore new derivatives with enhanced biological activity and improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of novel quinoline-based therapeutics.

In conclusion,2-Quinolinamine, 6-bromo-4-chloro (CAS No. 1574562-56-3) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound，its importance in medicine and materials science is expected to grow even further.